Cas no 29607-02-1 (1,3-Cyclopentanedicarboxylic acid, 1,2,2-trimethyl-, 3-methyl ester, (1R,3S)-)

• Product Name: 1,3-Cyclopentanedicarboxylic acid, 1,2,2-trimethyl-, 3-methyl ester, (1R,3S)-
• CAS No: 29607-02-1
• MF: C₁₁H₁₈O₄
• MW: 214.258224010468
• CID: 5845438
• PubChem ID: 736662
• Update Time: 2025-05-26

1,3-Cyclopentanedicarboxylic acid, 1,2,2-trimethyl-, 3-methyl ester, (1R,3S)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Cyclopentanedicarboxylic acid, 1,2,2-trimethyl-, 3-methyl ester, (1R,3S)-
• 2U0ZVS444U
• UNII-2U0ZVS444U
• 1,3-Cyclopentanedicarboxylic acid, 1,2,2-trimethyl-, 3-methyl ester, (1R-cis)-
• VFNNTVXOZWMVGX-HQJQHLMTSA-N
• 26252-15-3
• (1R,3S)-3-methoxycarbonyl-1,2,2-trimethylcyclopentane-1-carboxylic acid
• EN300-7544968
• SCHEMBL2534532
• Q27255593
• 3-Methyl (1R,3S)-(+)-camphorate
• Methyl camphorate, (1R,3S)-
• (1R,3S)-3-(Methoxycarbonyl)-1,2,2-trimethylcyclopentane-1-carboxylic acid
• Methyl camphorate, (+)-
• starbld0008223
• AKOS037503935
• 29607-02-1
• (+)-methyl camphorate
• 1,3-Cyclopentanedicarboxylic acid, 1,2,2-trimethyl-, 3-methyl ester, cis-(+)-
• (1R,3S)-3-(methoxycarbonyl)-1,2,2-trimethylcyclopentanecarboxylic acid

• Inchi： 1S/C11H18O4/c1-10(2)7(8(12)15-4)5-6-11(10,3)9(13)14/h7H,5-6H2,1-4H3,(H,13,14)/t7-,11+/m1/s1
• InChI Key： VFNNTVXOZWMVGX-HQJQHLMTSA-N
• SMILES： [C@]1(C)(C(O)=O)CC[C@H](C(OC)=O)C1(C)C

Computed Properties

• Exact Mass: 214.12050905g/mol
• Monoisotopic Mass: 214.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• Density: 1.096±0.06 g/cm3(Predicted)
• Boiling Point: 295.4±33.0 °C(Predicted)
• pka: 4.74±0.60(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives

Additional information on 1,3-Cyclopentanedicarboxylic acid, 1,2,2-trimethyl-, 3-methyl ester, (1R,3S)-

Compound CAS No 29607-02-1: A Comprehensive Overview

The compound CAS No 29607-02-1, also known as 1,3-Cyclopentanedicarboxylic acid, 1,2,2-trimethyl-, 3-methyl ester, (1R,3S)-, is a highly specialized organic compound with unique structural and functional properties. This compound belongs to the class of cyclopentane derivatives and has garnered significant attention in recent years due to its potential applications in various fields. Its structure is characterized by a cyclopentane ring with two carboxylic acid groups and a methyl ester group, making it a versatile molecule for chemical modifications and functionalization.

Recent studies have highlighted the importance of cyclopentane derivatives in the development of advanced materials. The cyclopentane ring in this compound provides a rigid and planar structure, which is advantageous for applications in polymer chemistry and drug design. Researchers have explored the use of this compound as a building block for synthesizing high-performance polymers with tailored mechanical and thermal properties. For instance, its ability to form strong intermolecular hydrogen bonds makes it an ideal candidate for creating biodegradable polymers that can be used in sustainable packaging materials.

The stereochemistry of (1R,3S)-1,3-Cyclopentanedicarboxylic acid plays a crucial role in determining its reactivity and biological activity. This specific stereoconfiguration has been shown to influence the compound's ability to interact with biological systems. In pharmacological studies, this compound has been investigated as a potential lead molecule for drug development due to its unique binding properties. Its methyl ester group enhances its solubility in organic solvents, making it easier to handle during synthesis and purification processes.

One of the most promising applications of this compound lies in its use as a precursor for synthesizing bioactive molecules. Scientists have successfully utilized it in the construction of complex natural product analogs, which are valuable for studying enzyme mechanisms and developing new therapeutic agents. For example, its role as an intermediate in the synthesis of certain antibiotics has been documented in recent research papers.

In addition to its chemical applications, this compound has also found relevance in the field of green chemistry. Its synthesis involves environmentally friendly methods that minimize waste generation and energy consumption. Researchers have developed novel catalytic systems that enable the efficient production of 1,3-Cyclopentanedicarboxylic acid derivatives under mild conditions. These advancements not only enhance the scalability of production but also contribute to the sustainability goals of modern chemistry.

The physical properties of CAS No 29607-02-1 further underscore its potential for diverse applications. It exhibits good thermal stability and is resistant to oxidation under normal storage conditions. These characteristics make it suitable for use in high-temperature industrial processes and long-term storage applications.

In conclusion, CAS No 29607-02-1, or 1,3-Cyclopentanedicarboxylic acid, 1,2,2-trimethyl-, 3-methyl ester, (1R,3S)-, is a multifaceted compound with significant implications across various scientific domains. Its unique structure and functional groups provide a foundation for innovative research and development activities. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in advancing modern chemistry and materials science.